Cas no 27476-22-8 (Benzene, methyl-,tribromo deriv. (9CI))

• Product Name: Benzene, methyl-,tribromo deriv. (9CI)
• CAS No: 27476-22-8
• MF: C₂₁H₁₅Br₉
• MW: 986.479799509048
• CID: 269457
• PubChem ID: 33913
• Update Time: 2025-04-19

Benzene, methyl-,tribromo deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, methyl-,tribromo deriv. (9CI)
• 1,2,3-tribromo-5-methylbenzene,1,2,5-tribromo-3-methylbenzene,1,3,5-tribromo-2-methylbenzene
• TRIBROMOTOLUENE
• DTXSID80181902
• 27476-22-8

• Inchi： 1S/3C7H5Br3/c1-4-6(9)2-5(8)3-7(4)10;1-4-2-5(8)3-6(9)7(4)10;1-4-2-5(8)7(10)6(9)3-4/h3*2-3H,1H3
• InChI Key： HHPUADFPUXGYTC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C)Br)Br.BrC1C(=CC(=CC=1C)Br)Br.BrC1C(=C(C=C(C)C=1)Br)Br

Computed Properties

• Exact Mass: 977.38215
• Monoisotopic Mass: 977.382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Boiling Point: 297.6°Cat760mmHg
• Flash Point: 131.5°C
• PSA: 0